Cas no 176548-70-2 (3-Bromo-5-fluorobenzoic acid)

3-Bromo-5-fluorobenzoic acid structure

Product Name:3-Bromo-5-fluorobenzoic acid

CAS No:176548-70-2

MF:C₇H₄BrFO₂

MW:219.007864952087

MDL:MFCD01569540

CID:66057

PubChem ID:135727118

Update Time:2025-04-18

3-Bromo-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-fluorobenzoic acid
- 5-BROMO-3-FLUOROBENZOIC ACID
- BUTTPARK 24\01-97
- 5-Bromo-3-Fluorobenzoic Acid 3-Fluoro-5-Bromobenzoic Acid
- 3-Bromo-5-fluorobenzoic
- 5-fluoro-3-bromobenzoic acid
- 3-bromo-5-fluorobenzoate
- 3-fluoro-5-bromobenzoic acid
- 3 - broMine - 5 - fluoro benzoic acid
- 3-Bromo-5-fluorobenzoicacid
- 3-Bromo-5-fluorobenzoic acid 98%
- 3-FLUORO-5-BROMOBENZOIC ACID 98%
- 3-BroMo-5-fluorobenzoic Acid, 97+%
- 3-bromo-5-fluoro-benzoic Acid
- Benzoic acid, 3-bromo-5-fluoro-
- 3-bromo-5-fluoro benzoic acid
- PubChem2154
- KSC497I1J
- KLSLJMGWUPAQGZ-UHFFFAOYSA-N
- WT004
- SBB063441
- EBD581145
- RP2715
- AM20061158
- SCHEMBL560207
- NCGC00341565-01
- J-512014
- CS-W002790
- AC-3910
- EN300-39998
- B3782
- AB09246
- DTXSID10378388
- AKOS005255018
- MFCD01569540
- 176548-70-2
- FT-0643707
- AB01333654-02
- Z406678876
- 3-Bromo-5-fluorobenzoic acid, AldrichCPR
- SY016894
- PS-7899
- DB-023780
- DB-024238
- MDL： MFCD01569540
- Inchi： 1S/C7H4BrFO2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H,10,11)
- InChI Key： KLSLJMGWUPAQGZ-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(C(=O)O)=C1)F

Computed Properties

Exact Mass: 217.93800
Monoisotopic Mass: 217.93787g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.4
Topological Polar Surface Area: 37.3

Experimental Properties

Melting Point: 142.0 to 146.0 deg-C
Boiling Point: 303.3℃ at 760 mmHg
Flash Point: 137.3℃
Water Partition Coefficient: Insoluble in water.
PSA: 37.30000
LogP: 2.28640

3-Bromo-5-fluorobenzoic acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P280G,P305
P351
P338
Hazard Category Code： 36/37/38-36-22
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：26-36/37/39
HazardClass：6.1
PackingGroup：III
Storage Condition：Store at room temperature

3-Bromo-5-fluorobenzoic acid Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-5-fluorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM160331-100g	3-Bromo-5-fluorobenzoic acid	176548-70-2	95+%	100g	$133	2021-06-16
Chemenu	CM160331-500g	3-Bromo-5-fluorobenzoic acid	176548-70-2	95+%	500g	$486	2021-06-16
Fluorochem	005475-1g	3-Bromo-5-fluorobenzoic acid	176548-70-2	97%	1g	￡10.00	2022-03-01
Fluorochem	005475-10g	3-Bromo-5-fluorobenzoic acid	176548-70-2	97%	10g	￡12.00	2022-03-01
Fluorochem	005475-25g	3-Bromo-5-fluorobenzoic acid	176548-70-2	97%	25g	￡25.00	2022-03-01
Fluorochem	005475-100g	3-Bromo-5-fluorobenzoic acid	176548-70-2	97%	100g	￡86.00	2022-03-01
AstaTech	21546-25/G	3-BROMO-5-FLUOROBENZOIC ACID	176548-70-2	97%	25g	$39	2023-09-18
AstaTech	21546-4*25/G	3-BROMO-5-FLUOROBENZOIC ACID	176548-70-2	97%	4*25/G	$123	2022-06-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B3782-1G	3-Bromo-5-fluorobenzoic Acid	176548-70-2	>98.0%(GC)(T)	1g	¥35.00	2024-04-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B3782-5G	3-Bromo-5-fluorobenzoic Acid	176548-70-2	>98.0%(GC)(T)	5g	¥90.00	2024-04-17

3-Bromo-5-fluorobenzoic acid Production Method

3-Bromo-5-fluorobenzoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:176548-70-2)3-溴-5-氟苯甲酸

Order Number:LE2891793

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:42

Price ($):discuss personally

Email:18501500038@163.com

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